Cas no 57423-71-9 (physalin F)

• Product Name: physalin F
• CAS No: 57423-71-9
• Molecular Formula: C₂₈H₃₀O₁₀
• Molecular Weight: 526.5318
• CID: 376000
• PubChem ID: 44577488

physalin F Properties

Names and Identifiers

• 14H-17,3-(Epoxymethano)-1,17:2,6-dimethanooxireno[4,4a]naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone,2,3,6,6a,9,10,10a,15a,16,16a-decahydro-8a-hydroxy-2,6a,10b-trimethyl-,(1S,2S,3S,6R,6aS,8aR,10aS,10bR,14aS,15aR,16aR,17R,18aR)-
• 14H-17,3-(Epoxymethano)-1,17:2,6-dimethanooxireno[4,4a]naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetro
• 14H-17,3-(Epoxymethano)-1,17:2,6-dimethanooxireno[4,4a]naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,21(1H,8aH,10bH)-tetrone,2,3,6,6a,9,10,10a,15a,16,16a-decahydro-8a-hydroxy-2,6a,10b-trimethyl-,(1
• physalin F
• HY-N7696
• 57423-71-9
• AKOS040759501
• (1R,2R,4R,6S,11R,12S,15R,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.11,20.02,12.04,6.06,11.015,19.018,23.021,26]triacont-8-ene-10,16,25,30-tetrone
• BDBM50557557
• CS-0135230
• MS-29745
• EX-A3787
• CHEMBL504910
• DTXSID701318562
• PHYSALIN B 5,6-EPOXIDE
• 5.beta.,6.beta.-epoxyphysalin B
• 5.alpha.,6.alpha.-Epoxyphysalin B
• 5,6-Epoxide of Physalin B
• NSC-332595
• NSC336815
• CID 44577488
• EPOXYPHYSALIN,6A-
• NSC332595
• 5,6-Epxoyphysalin B
• CHEMBL1979392
• NSC-336815
• NSC661115
• DA-76843
• G15911
• (1R,2R,4R,6S,11R,12S,15R,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1(1),(2)?.0(2),(1)(2).0?,?.0?,(1)(1).0(1)?,(1)?.0(1)?,(2)(3).0(2)(1),(2)?]triacont-8-ene-10,16,25,30-tetrone

• InChIKey： VSLWNSSUMFSGFF-IFSNGKJOSA-N
• Inchi： InChI=1S/C28H30O10/c1-22-10-17-24(3)28-18(22)19(30)27(38-28,34-11-14(22)20(31)35-17)13-9-16-26(36-16)7-4-5-15(29)23(26,2)12(13)6-8-25(28,33)21(32)37-24/h4-5,12-14,16-18,33H,6-11H2,1-3H3/t12-,13+,14-,16+,17+,18-,22+,23-,24-,25-,26+,27+,28-/m0/s1
• SMILES： C[C@@]([C@H](O)C[C@]([C@](CO1)([H])C(O2)=O)3C(O4)=O)(O)[C@]5(C(CC[C@]6([H])[C@@]78C)(O)C(O)=O)[C@]3([H])C(C12(O5)[C@]6([H])C[C@]9([H])C84(O9)CC=CC7=O)=O

Computed Properties

• Exact Mass: 526.184
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 0
• Monoisotopic Mass: 526.184
• Heavy Atom Count: 38
• Complexity: 1340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 138A^2
• Molecular Weight: 526.5

Experimental Properties

• Refractive Index: 1.668
• Boiling Point: °Cat760mmHg
• Melting Point: 295-296°C
• Flash Point: °C
• Density: 1.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Physalins and derivatives